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Compound of Interest

Compound Name: H-Ser-His-OH

Cat. No.: B1353343 Get Quote

For researchers, scientists, and drug development professionals, the safe and effective

handling of synthetic peptides such as H-Ser-His-OH (L-Seryl-L-histidine) is paramount. This

guide provides immediate safety protocols, operational plans for handling and disposal, and

detailed procedural guidance to foster a secure laboratory environment and ensure research

integrity.

Personal Protective Equipment (PPE)
While H-Ser-His-OH is not classified as a hazardous substance, it is prudent to handle it with

due caution as the toxicological properties have not been thoroughly investigated. The primary

risks associated with handling lyophilized peptides are inhalation and dermal or eye contact. A

comprehensive approach to personal protection is crucial to minimize exposure.
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PPE Category Item Specifications and Use

Eye and Face Protection Safety Goggles
Required to protect against

dust particles and splashes.

Hand Protection Nitrile Gloves

Minimum requirement for

incidental contact. Gloves

should be removed and

replaced immediately after any

contact with the peptide.

Body Protection Laboratory Coat

A standard lab coat is the

minimum requirement to

protect clothing and skin from

potential splashes.

Respiratory Protection Dust Mask/Respirator

Recommended when weighing

and handling larger quantities

of the lyophilized powder to

prevent inhalation of fine

particles.

Physicochemical and Hazard Data
Property Value

CAS Number 67726-09-4

Molecular Formula C9H14N4O4

Molecular Weight 242.23 g/mol [1]

Appearance Solid[1]

Storage Temperature 2-8°C[2]

Long-term Storage (Stock Solution) -80°C (6 months); -20°C (1 month)[3]

Purity >95% - 98%[2][4]

LogP -4.97 (Extrapolated)[1]
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Operational Plan: Handling and Reconstitution
Proper handling and reconstitution are critical to maintaining the stability and integrity of H-Ser-
His-OH.

1. Receiving and Storage of Lyophilized Powder:

Upon receipt, inspect the container for any damage.

For long-term storage, keep the lyophilized peptide at -20°C or colder, away from bright light.

[3] For short-term storage, 2-8°C is suitable.[2]

2. Reconstitution Protocol:

Equilibration: Before opening, allow the vial of lyophilized H-Ser-His-OH to warm to room

temperature in a desiccator. This prevents condensation, which can degrade the peptide.

Solvent Selection: For a stock solution, sterile, distilled water is often a suitable solvent. For

in vivo experiments, a common protocol involves dissolving the peptide in a vehicle such as

a mixture of DMSO, PEG300, Tween-80, and saline.[3]

Reconstitution:

Work in a sterile environment, such as a laminar flow hood.

Using a sterile syringe, slowly add the desired volume of solvent to the vial.

Gently swirl or vortex the vial to dissolve the peptide. Avoid vigorous shaking.

If the peptide is difficult to dissolve, sonication may be used.

Storage of Reconstituted Solution:

For short-term use, store the solution at 2-8°C for a few days.

For long-term storage, aliquot the peptide solution into single-use volumes and store at

-20°C or -80°C to avoid repeated freeze-thaw cycles.[3]
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Disposal Plan
Dispose of all H-Ser-His-OH waste, both solid and liquid, in accordance with local, state, and

federal regulations for chemical waste.

Solid Waste:

Items: Contaminated PPE (gloves, masks), weighing papers, and empty vials.

Procedure: Collect in a designated, sealed, and clearly labeled hazardous waste

container.

Liquid Waste:

Items: Unused H-Ser-His-OH solutions and solvents used to rinse glassware.

Procedure: Collect in a designated, sealed, and properly labeled waste container for

chemical waste. Do not pour down the drain.

Experimental Workflow: Peptide-Catalyzed
Condensation
The following diagram illustrates a general experimental workflow for a peptide condensation

reaction catalyzed by H-Ser-His-OH, based on a published protocol.[5]
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General workflow for H-Ser-His-OH catalyzed peptide synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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